Cas no 842140-51-6 (3,5-Difluorobenzoylacetonitrile)
842140-51-6 structure
Product Name:3,5-Difluorobenzoylacetonitrile
CAS No:842140-51-6
MF:C9H5F2NO
MW:181.138909101486
MDL:MFCD02260784
CID:716262
PubChem ID:2758255
Update Time:2025-04-19
3,5-Difluorobenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile,3,5-difluoro-b-oxo-
- 3-(3,5-difluorophenyl)-3-oxopropanenitrile
- 3,5-Difluorobenzoylacetonitrile
- 3,5-Difluoro-b-oxo-benzenepropanenitrile
- FT-0604195
- Z317041998
- EN300-67069
- AKOS000170787
- MFCD02260784
- AMY2045
- YSCK0781
- CS-0108757
- YNNWBLSXFFMWQX-UHFFFAOYSA-N
- PS-8535
- 3-(3,5-difluoro-phenyl)-3-oxo-propionitrile
- 3,5-difluorobenzoyl-acetonitrile
- DTXSID30374241
- 842140-51-6
- 3,5-difluoro-beta-oxo-benzenepropanenitrile
- SCHEMBL1989864
- C78498
- DIPHENYLPHOSPHONOACETICACIDETHYLESTER
- SY185148
-
- MDL: MFCD02260784
- Inchi: 1S/C9H5F2NO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5H,1H2
- InChI Key: YNNWBLSXFFMWQX-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C(CC#N)=O)C=1)F
Computed Properties
- Exact Mass: 181.03400
- Monoisotopic Mass: 181.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.3
- Melting Point: 102-105°C
- Boiling Point: 303.7°C at 760 mmHg
- Flash Point: 137.5°C
- Refractive Index: 1.497
- PSA: 40.86000
- LogP: 2.06118
3,5-Difluorobenzoylacetonitrile Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
3,5-Difluorobenzoylacetonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,5-Difluorobenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113147-5g |
3-(3,5-Difluorophenyl)-3-oxopropanenitrile |
842140-51-6 | 95% | 5g |
$360.79 | 2023-08-31 | |
| Chemenu | CM158365-5g |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 95% | 5g |
$309 | 2021-06-17 | |
| Fluorochem | 022383-1g |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 96% | 1g |
£194.00 | 2022-02-28 | |
| Fluorochem | 022383-5g |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 96% | 5g |
£654.00 | 2022-02-28 | |
| Fluorochem | 022383-25g |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 96% | 25g |
£2362.00 | 2022-02-28 | |
| abcr | AB166979-1 g |
3,5-Difluorobenzoylacetonitrile; 96% |
842140-51-6 | 1g |
€457.50 | 2022-06-11 | ||
| abcr | AB166979-2 g |
3,5-Difluorobenzoylacetonitrile; 96% |
842140-51-6 | 2g |
€675.10 | 2022-06-11 | ||
| Chemenu | CM158365-5g |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 95% | 5g |
$309 | 2022-06-10 | |
| Apollo Scientific | PC9047-250mg |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 250mg |
£118.00 | 2025-02-22 | ||
| TRC | D457233-100mg |
3,5-Difluorobenzoylacetonitrile |
842140-51-6 | 100mg |
$133.00 | 2023-05-18 |
3,5-Difluorobenzoylacetonitrile Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
842140-51-6 (3,5-Difluorobenzoylacetonitrile) Related Products
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- 884504-23-8(2-Methyl-5-fluorobenzoylacetonitrile)
- 71682-97-8(3,4-Difluorobenzoylacetonitrile)
- 135306-45-5(3',5'-Difluoropropiophenone)
- 31915-26-1(2-Fluorobenzoylacetonitrile)
- 21667-61-8(3-Fluorobenzoylacetonitrile)
- 40017-76-3(2,6-Difluorobenzoylacetonitrile)
- 71682-96-7(2,5-Difluorobenzoylacetonitrile)
- 842140-50-5(Benzenepropanenitrile, 3,4,5-trifluoro-b-oxo-)
- 71682-95-6(3-(2,4-Difluorophenyl)-3-oxopropanenitrile)
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